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Compound of Interest

Compound Name: Ivacaftor hydrate

Cat. No.: B1139302 Get Quote

Technical Support Center: Ivacaftor Hydrate
Stock Solutions
Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals working with Ivacaftor hydrate. This resource provides troubleshooting guides

and frequently asked questions (FAQs) to help you minimize precipitation in your stock

solutions and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Ivacaftor hydrate and why is its solubility a concern?

Ivacaftor is a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR)

protein. It is a white to off-white crystalline powder that is practically insoluble in aqueous media

(<0.05 µg/mL), which can lead to challenges with its dissolution and stability in stock solutions.

The hydrate form indicates that water molecules are incorporated into the crystal structure.

Different polymorphic and solvate forms of Ivacaftor exist, which can also influence its solubility

and precipitation behavior.

Q2: What are the recommended solvents for preparing Ivacaftor hydrate stock solutions?

Ivacaftor hydrate is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol,

and Dimethylformamide (DMF).[1] For laboratory research, DMSO is the most commonly used
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solvent due to its higher solubilizing capacity for Ivacaftor.

Q3: What is the maximum concentration of Ivacaftor hydrate that can be dissolved in common

solvents?

The reported solubility of Ivacaftor can vary slightly between suppliers. It is crucial to consult

the Certificate of Analysis for your specific batch. However, typical solubility data is presented

below.

Data Presentation: Solubility of Ivacaftor

Solvent Concentration (mg/mL) Concentration (mM)

DMSO ~25 - 39.25 ~63.7 - 100

Ethanol ~0.1 - 1.96 ~0.25 - 5

Water <0.001 Practically Insoluble

Note: The molecular weight of Ivacaftor (anhydrous) is 392.5 g/mol . The molecular weight of

Ivacaftor hydrate will be slightly higher.

Q4: What are the recommended storage conditions for Ivacaftor hydrate stock solutions?

Prepared stock solutions in DMSO should be stored at -20°C or -80°C for long-term stability. It

is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles, which can contribute to compound precipitation.[2]

Q5: How does Ivacaftor work?

Ivacaftor is a CFTR potentiator. In individuals with certain mutations in the CFTR gene, the

CFTR protein reaches the cell surface but has a defective "gate," limiting the flow of chloride

ions. Ivacaftor binds directly to the CFTR protein and increases the probability that the channel

is open, thereby restoring chloride transport across the cell membrane.[3][4] This mechanism is

independent of ATP-hydrolysis.

Mandatory Visualization: Ivacaftor's Signaling Pathway
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Caption: Mechanism of action of Ivacaftor as a CFTR potentiator.

Troubleshooting Guide: Ivacaftor Hydrate
Precipitation
This guide provides a systematic approach to resolving precipitation issues with your Ivacaftor
hydrate stock solutions.

Mandatory Visualization: Experimental Workflow for Troubleshooting Precipitation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1139302?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139302?utm_src=pdf-body
https://www.benchchem.com/product/b1139302?utm_src=pdf-body
https://www.benchchem.com/product/b1139302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitation Observed
in Stock Solution

Is the concentration too high?

Is the solvent appropriate and high-purity?

No

Prepare a fresh stock solution

Yes

Were storage conditions optimal?

No

YesWas the handling procedure correct?

No

Yes

Attempt to redissolve

No

Yes

Unsuccessful

Issue Resolved

Successful

Successful

Issue Persists:
Consult Technical Support

Precipitation recurs

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting Ivacaftor hydrate precipitation.
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Step-by-Step Troubleshooting:

Verify Concentration:

Question: Is the intended concentration of your stock solution exceeding the known

solubility limit of Ivacaftor hydrate in the chosen solvent?

Action: Refer to the solubility table above and the Certificate of Analysis for your specific

lot. If the concentration is too high, prepare a new, more dilute stock solution.

Assess Solvent Quality:

Question: Are you using a high-purity, anhydrous grade solvent?

Action: DMSO is hygroscopic and can absorb water from the atmosphere. Water

contamination can significantly decrease the solubility of hydrophobic compounds like

Ivacaftor, leading to precipitation. Use fresh, unopened vials of anhydrous solvent

whenever possible.

Review Storage and Handling:

Question: Has the stock solution undergone multiple freeze-thaw cycles? Was it stored

properly?

Action: Repeated temperature fluctuations can promote precipitation.[2] Always aliquot

stock solutions into single-use volumes. Ensure storage is at a consistent -20°C or -80°C

in tightly sealed vials.

Attempt to Redissolve:

Question: Can the precipitate be redissolved?

Action: Gentle warming of the solution in a water bath (e.g., to 37°C) and vortexing may

help to redissolve the precipitate. Sonication can also be effective. However, be cautious

with heating, as it could potentially degrade the compound over extended periods. If the

precipitate does not redissolve, it is best to prepare a fresh stock solution.
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Experimental Protocols
Protocol for Preparing Ivacaftor Hydrate Stock Solution (10 mM in DMSO)

Materials:

Ivacaftor hydrate (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of Ivacaftor hydrate to equilibrate to room

temperature before opening to minimize condensation of atmospheric moisture onto the

compound.

Weighing: Accurately weigh the desired amount of Ivacaftor hydrate in a sterile

microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM solution, weigh out

approximately 3.93 mg of Ivacaftor (adjust based on the molecular weight of the hydrate

form if provided on the Certificate of Analysis).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

Ivacaftor hydrate.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., 37°C) can be applied if necessary to aid dissolution. Visually inspect

the solution against a light source to ensure no particulate matter is present.

Storage: Aliquot the stock solution into single-use volumes in tightly sealed tubes. Store at

-20°C or -80°C, protected from light.
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Important Considerations:

Hygroscopicity of DMSO: Always handle anhydrous DMSO in a low-humidity environment

and minimize its exposure to air.

Light Sensitivity: While not extensively documented for stock solutions, it is good practice to

protect solutions from prolonged exposure to light by using amber vials or wrapping tubes in

foil.

Polymorphism: Be aware that different batches of Ivacaftor may have different crystalline

forms, which could slightly alter solubility characteristics. Always refer to the supplier's

documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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